Cas no 2320821-94-9 (8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline)

8-[(4-Cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline is a specialized quinoline derivative featuring a 1,4-diazepane sulfonyl moiety with a cyclobutyl substituent. This compound is of interest in medicinal chemistry and drug discovery due to its potential as a versatile intermediate or pharmacophore. The sulfonyl group enhances electrophilic reactivity, while the diazepane ring provides conformational flexibility, potentially improving binding affinity in biological targets. The cyclobutyl substituent may contribute to steric and electronic modulation, influencing selectivity and metabolic stability. This structure is suitable for further derivatization in the development of protease inhibitors, kinase modulators, or other therapeutic agents. Its well-defined synthetic route ensures reproducibility for research applications.

8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline structure

2320821-94-9 structure

Product Name:8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline

CAS No:2320821-94-9

MF:C₁₈H₂₃N₃O₂S

MW:345.459122896194

CID:5340291

Update Time:2025-06-08

8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline Chemical and Physical Properties

Names and Identifiers

- 8-((4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl)quinoline
- 8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline
- Inchi： 1S/C18H23N3O2S/c22-24(23,17-9-1-5-15-6-3-10-19-18(15)17)21-12-4-11-20(13-14-21)16-7-2-8-16/h1,3,5-6,9-10,16H,2,4,7-8,11-14H2
- InChI Key： IAMXCJLNSXCNDA-UHFFFAOYSA-N
- SMILES： S(C1=CC=CC2=CC=CN=C12)(N1CCCN(CC1)C1CCC1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 529
XLogP3: 2.4
Topological Polar Surface Area: 61.9

8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6556-6082-2μmol	8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline	2320821-94-9	2μmol	$85.5	2023-09-08
Life Chemicals	F6556-6082-5μmol	8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline	2320821-94-9	5μmol	$94.5	2023-09-08
Life Chemicals	F6556-6082-10μmol	8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline	2320821-94-9	10μmol	$103.5	2023-09-08
Life Chemicals	F6556-6082-20μmol	8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline	2320821-94-9	20μmol	$118.5	2023-09-08
Life Chemicals	F6556-6082-1mg	8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline	2320821-94-9	1mg	$81.0	2023-09-08
Life Chemicals	F6556-6082-2mg	8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline	2320821-94-9	2mg	$88.5	2023-09-08
Life Chemicals	F6556-6082-3mg	8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline	2320821-94-9	3mg	$94.5	2023-09-08
Life Chemicals	F6556-6082-4mg	8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline	2320821-94-9	4mg	$99.0	2023-09-08
Life Chemicals	F6556-6082-5mg	8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline	2320821-94-9	5mg	$103.5	2023-09-08
Life Chemicals	F6556-6082-10mg	8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline	2320821-94-9	10mg	$118.5	2023-09-08

8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
3. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
5. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154

Additional information on 8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline

Research Brief on 8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline (CAS: 2320821-94-9)

Recent studies have highlighted the potential of 8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline (CAS: 2320821-94-9) as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique quinoline scaffold and sulfonyl-diazepane moiety, has garnered attention for its diverse pharmacological properties, particularly in targeting protein-protein interactions and enzyme modulation.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a selective inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. The research demonstrated that 8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline exhibits nanomolar affinity for HDAC6, with minimal off-target effects, making it a potential candidate for further preclinical development.

Another significant finding, reported in ACS Chemical Biology, revealed the compound's ability to disrupt the interaction between p53 and MDM2, a critical pathway in tumor suppression. The study utilized X-ray crystallography to elucidate the binding mode of 8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline within the p53-MDM2 interface, providing a structural basis for its inhibitory activity.

In addition to its therapeutic potential, synthetic routes for 8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline have been optimized, as detailed in a recent Organic Process Research & Development article. The improved synthesis features a high-yielding, scalable process with reduced environmental impact, addressing key challenges in industrial production.

Ongoing research is investigating the compound's pharmacokinetic properties and toxicity profiles. Preliminary data from animal models suggest favorable bioavailability and tissue distribution, though further optimization may be required to enhance metabolic stability. These findings position 8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline as a versatile scaffold for drug discovery, with applications spanning oncology, neurology, and beyond.